Cas no 1342805-77-9 (ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate)

• Product Name: ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate
• CAS No: 1342805-77-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD24213270
• CID: 5208022
• PubChem ID: 89698446
• Update Time: 2025-05-20

ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)acetate
• Ethyl 2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)acetate
• ethyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate
• ethyl 2-[4-(aminomethyl)triazol-1-yl]acetate
• 1H-1,2,3-Triazole-1-acetic acid, 4-(aminomethyl)-, ethyl ester
• ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate

• MDL： MFCD24213270
• Inchi： 1S/C7H12N4O2/c1-2-13-7(12)5-11-4-6(3-8)9-10-11/h4H,2-3,5,8H2,1H3
• InChI Key： FVDVYFIQCROINF-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=C(CN)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• XLogP3: -1
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate

Professional Introduction to Ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate (CAS No. 1342805-77-9)

Ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate (CAS No. 1342805-77-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique triazole and acetate functional groups, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an aminomethyl substituent further enhances its utility as a building block for more complex structures.

The chemical structure of ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate consists of a triazole ring linked to an acetate moiety, with an aminomethyl group attached to the 4-position of the triazole ring. This arrangement imparts a high degree of reactivity, making it suitable for various chemical transformations. The triazole ring itself is known for its stability and versatility in medicinal chemistry, often serving as a scaffold for developing drugs with enhanced pharmacological properties.

In recent years, ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of research involves its application in the synthesis of antiviral and anticancer compounds. The triazole moiety has been shown to interact effectively with biological targets, making it an attractive component in drug design. For instance, studies have demonstrated that derivatives of this compound can inhibit the replication of certain viruses by interfering with viral protease activity.

Moreover, the aminomethyl group in ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has led to the development of a variety of derivatives with improved solubility, bioavailability, and target specificity. Such modifications are crucial for enhancing the efficacy of drug candidates and reducing their side effects.

The pharmaceutical industry has also shown interest in ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate for its potential in designing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases with highly selective inhibitors derived from this compound, researchers aim to develop treatments that can modulate these pathways effectively. Preliminary studies have indicated promising results in preclinical models, suggesting its potential as a lead compound for further development.

In addition to its applications in drug development, ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for synthesizing polymers and coatings with enhanced durability and chemical resistance. In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological targets in plants and fungi.

The synthesis of ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to achieve high yields and purity. The use of modern analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

The safety profile of ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate is another critical aspect that has been thoroughly evaluated in recent research. Studies have focused on determining its toxicity profile both in vitro and in vivo. Preliminary toxicological assessments have shown that the compound exhibits low acute toxicity at moderate doses but may cause mild irritation upon dermal exposure. These findings are essential for guiding its safe handling and application in industrial and laboratory settings.

As research continues to evolve, new applications and derivatives of ethyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-y acetate are likely to emerge. The growing demand for innovative pharmaceuticals and advanced materials underscores the importance of compounds like this one in driving scientific progress. Collaborative efforts between academia and industry are expected to yield novel applications that leverage its unique chemical properties.

In conclusion, ethyl 2-4-(aminomethyl)-1H -1 ,23 -triazol -l -y lacet ate (CAS No .1342805 -77 -9) is a versatile organic compound with significant potential across multiple scientific disciplines . Its unique structural features , coupled with its reactivity , make it an invaluable tool for synthetic chemists . As research advances , we can anticipate further discoveries that will expand its utility in pharmaceuticals , materials science , and beyond .